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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

19-Heptatriacontanol, a long-chain fatty alcohol. Given its characteristic as a waxy solid at

room temperature, this document outlines the necessary personal protective equipment (PPE),

operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Assessment
19-Heptatriacontanol is a long-chain saturated fatty alcohol. Due to its high molecular weight,

it is a waxy solid at room temperature with a low vapor pressure, minimizing the risk of

inhalation at ambient temperatures. The primary hazards are associated with skin contact with

the solid or molten form and potential inhalation of dust or fumes if heated. Long-chain alcohols

(C18 and above) are generally considered non-irritants.[1]

Physical State: Waxy Solid Potential Hazards:

Skin Contact: Prolonged contact with the solid may cause mild irritation in sensitive

individuals. Contact with molten 19-Heptatriacontanol will cause severe thermal burns.

Eye Contact: Dust particles may cause mechanical irritation. Splashes of the molten form

can cause serious eye damage.
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Inhalation: Inhalation of dust may cause respiratory irritation. When heated, it may emit

fumes that can be irritating to the respiratory tract.[2]

Ingestion: Expected to have low toxicity if ingested.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure and ensuring personal

safety. The following table summarizes the recommended PPE for various stages of handling

19-Heptatriacontanol.

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Transferring

(Solid)

Safety glasses

with side shields

Nitrile or latex

gloves
Lab coat

Not generally

required. Use a

dust mask if the

material is a fine

powder or if dust

is generated.

Heating/Melting

Chemical splash

goggles and a

face shield

Insulated,

chemical-

resistant gloves

Flame-retardant

lab coat

Not generally

required if

performed in a

well-ventilated

area or fume

hood.

Handling Molten

Liquid

Chemical splash

goggles and a

face shield

Insulated,

chemical-

resistant gloves

Flame-retardant

lab coat

Not generally

required if

performed in a

well-ventilated

area or fume

hood.

Cleaning and

Disposal

Safety glasses

with side shields

Nitrile or latex

gloves
Lab coat

Not generally

required.
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Operational Plan: Step-by-Step Handling Procedures
Preparation: Ensure the work area, such as a lab bench or weighing station, is clean and

uncluttered.

PPE: Don the appropriate PPE as outlined in the table above (safety glasses, gloves, lab

coat).

Transfer: Use a clean spatula or scoop to transfer the waxy solid from the stock container to

a tared weigh boat or secondary container.

Minimize Dust: Handle the material gently to minimize the generation of dust. If the material

is in powdered form, perform the weighing in a fume hood or a ventilated enclosure.

Clean-up: After transferring, securely close the stock container. Clean any spills on the

balance and surrounding area immediately.

Ventilation: All heating procedures should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to control potential fumes.

PPE: Wear chemical splash goggles, a face shield, insulated gloves, and a flame-retardant

lab coat.

Heating Apparatus: Use a controlled heating source such as a heating mantle, hot plate with

a stirrer, or a water/oil bath to ensure even and safe heating. Avoid direct flames.

Monitoring: Monitor the temperature closely to prevent overheating. The flash points for

similar waxy materials typically range between 200°F–400°F (93°C–204°C).[3]

Handling Molten Liquid: Handle the molten liquid with extreme care to avoid splashing and

thermal burns.

Disposal Plan
As 19-Heptatriacontanol is not classified as a hazardous chemical, disposal is straightforward

but must be handled responsibly to avoid burdening custodial staff with chemical waste.
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Collection: Collect excess solid 19-Heptatriacontanol in a designated, labeled waste

container.

Disposal: This non-hazardous solid waste can typically be disposed of in the regular

laboratory trash, provided it is not contaminated with any hazardous materials.[4][5]

However, some institutions require that non-hazardous chemical waste be placed directly

into larger dumpsters, bypassing the laboratory trash cans. Always consult and adhere to

your institution's specific waste disposal policies.

PPE: Used gloves, weigh boats, and paper towels contaminated with 19-Heptatriacontanol
can be disposed of in the regular laboratory trash.

Glassware: Clean contaminated glassware with an appropriate solvent (e.g., ethanol,

acetone) followed by soap and water. The rinsate, if not contaminated with hazardous

solvents, can typically be disposed of down the sanitary sewer.

Emergency Procedures
Skin Contact (Solid): Wash the affected area with soap and water.

Skin Contact (Molten): Immediately cool the affected area with cold running water for at least

15 minutes. Do not attempt to remove the solidified wax. Seek immediate medical attention.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Spills (Solid): Sweep or scoop up the material and place it in a suitable container for

disposal.

Spills (Molten): Allow the material to cool and solidify before cleaning it up.

Visual Workflow for Handling 19-Heptatriacontanol
The following diagram illustrates the standard workflow for safely handling 19-
Heptatriacontanol in a laboratory setting.
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Caption: Workflow for Safe Handling of 19-Heptatriacontanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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